Cas no 129887-23-6 (Quinoline, 3-(1H-pyrrol-2-yl)-)
129887-23-6 structure
Product Name:Quinoline, 3-(1H-pyrrol-2-yl)-
CAS No:129887-23-6
MF:C13H10N2
MW:194.231902599335
CID:3705071
PubChem ID:14686647
Update Time:2025-04-22
Quinoline, 3-(1H-pyrrol-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 3-(1H-pyrrol-2-yl)-
- AKOS040804251
- 3-(1H-pyrrol-2-yl)quinoline
- HS-5892
- 129887-23-6
-
- Inchi: 1S/C13H10N2/c1-2-5-12-10(4-1)8-11(9-15-12)13-6-3-7-14-13/h1-9,14H
- InChI Key: FALUURNVEHLDOB-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)C=C(C2=CC=CN2)C=1
Computed Properties
- Exact Mass: 194.084398327Da
- Monoisotopic Mass: 194.084398327Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 28.7Ų
Quinoline, 3-(1H-pyrrol-2-yl)- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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